N-(2-chlorobenzyl)-2-(7-(furan-2-yl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[7-(furan-2-yl)-2-methyl-4-oxo-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide
• InChI: InChI=1S/C19H15ClN4O3S/c1-11-22-17-18(28-11)16(14-7-4-8-27-14)23-24(19(17)26)10-15(25)21-9-12-5-2-3-6-13(12)20/h2-8H,9-10H2,1H3,(H,21,25)
• InChI Key: MCUZGLBIWGNBKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C(=NN(C2=O)CC(=O)NCC3=CC=CC=C3Cl)C4=CC=CO4
• Molecular Formula: C19H15ClN4O3S
• Molecular Weight: 414.9 g/mol
• CAS No.: 946342-27-4

Description

N-(2-chlorobenzyl)-2-(7-(furan-2-yl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a heterocyclic compound featuring a thiazolo[4,5-d]pyridazine core fused with a furan ring and substituted with a 2-chlorobenzyl acetamide group. Its molecular structure integrates multiple pharmacophoric elements:

• Thiazolo[4,5-d]pyridazine: A nitrogen- and sulfur-containing bicyclic system known for its bioactivity in kinase inhibition and antimicrobial applications .
• Furan-2-yl: A heteroaromatic ring that enhances π-π stacking interactions in biological targets.
• 2-Chlorobenzyl group: A lipophilic substituent that may improve membrane permeability and target binding.

Synthetic routes for analogous compounds typically involve coupling reactions between substituted acetic acids and heterocyclic amines under basic conditions (e.g., Cs₂CO₃ in DMF) .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs differ in substituents on the aromatic rings and heterocyclic cores. Below is a comparative analysis based on molecular features and inferred properties:

Substituent Variations in Aromatic and Heterocyclic Groups

Table 1: Structural and Physicochemical Comparisons

Compound Name	Core Structure	Aromatic Substituent	Heterocyclic Group	Molecular Weight (g/mol)	Key Properties
Target Compound	Thiazolo[4,5-d]pyridazine	2-Chlorobenzyl	Furan-2-yl	427.88*	Moderate lipophilicity (predicted); potential CNS activity
N-(4-Chlorophenyl)-2-[2-methyl-4-oxo-7-(2-thienyl)[1,3]thiazolo[4,5-d]pyridazin-5(4H)-yl]acetamide	Thiazolo[4,5-d]pyridazine	4-Chlorophenyl	Thienyl-2-yl	441.91	Higher lipophilicity (due to thienyl sulfur); enhanced metabolic stability

*Calculated using ChemDraw.

Key Observations:

Aromatic Substituent Position :

• The 2-chlorobenzyl group in the target compound introduces steric hindrance near the acetamide linkage compared to the 4-chlorophenyl group in the analog . This may alter binding pocket interactions in enzyme targets (e.g., kinases or proteases).
• The benzyl group’s flexibility could improve conformational adaptability relative to the rigid phenyl substituent.

Heterocyclic Group Differences: Furan-2-yl vs. Furan’s oxygen atom may favor hydrogen bonding but reduce metabolic stability due to oxidative susceptibility.